Cas no 64608-66-8 (1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine)

1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine is a heterocyclic compound featuring a fused pyrrole-pyrazine structure, which serves as a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework and nitrogen-rich architecture make it particularly useful for constructing bioactive molecules, including potential drug candidates targeting central nervous system disorders. The methyl group at the 1-position enhances stability and modulates electronic properties, facilitating further functionalization. This compound is often employed in medicinal chemistry due to its ability to improve pharmacokinetic profiles and binding affinity in target interactions. Its synthetic versatility and structural uniqueness make it a key building block for researchers developing novel therapeutic agents.
1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine structure
64608-66-8 structure
Product Name:1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine
CAS No:64608-66-8
MF:C8H10N2
MW:134.178401470184
CID:499592
PubChem ID:584286
Update Time:2025-06-24

1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine
    • Pyrrolo[1,2-a]pyrazine,3,4-dihydro-1-methyl-
    • 1-Methyl-3,4-dihydro-pyrrolo[1,2-a]pyrazin
    • 1-methyl-3,4-dihydropyrrolo[1,2-a]-pyrazine
    • 1-methyl-3,4-dihydro-pyrrolo[1,2-a]pyrazine
    • 3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazine
    • AC1LBKI1
    • AC1Q4UNY
    • AR-1E9154
    • CTK5C1471
    • SureCN928553
    • FT-0645601
    • SCHEMBL928553
    • AB00083667-01
    • DTXSID30342768
    • AB05927
    • AKOS006273385
    • QUINOLINESULPHATE
    • 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine #
    • 64608-66-8
    • 3,4-DIHYDRO-1-METHYLPYRROLO(1,2-a)PYRAZINE
    • Inchi: 1S/C8H10N2/c1-7-8-3-2-5-10(8)6-4-9-7/h2-3,5H,4,6H2,1H3
    • InChI Key: UQKRKTNWNQKYDK-UHFFFAOYSA-N
    • SMILES: N12C=CC=C1C(C)=NCC2

Computed Properties

  • Exact Mass: 134.08400
  • Monoisotopic Mass: 134.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.29000
  • LogP: 0.74630

1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine Pricemore >>

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Additional information on 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine

Introduction to 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine (CAS No. 64608-66-8)

1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine, also known by its CAS number 64608-66-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazines and is characterized by its distinct chemical structure, which includes a pyrrole and a pyrazine ring fused together with a methyl group substitution. The molecular formula of 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine is C9H11N3, and it has a molecular weight of approximately 157.19 g/mol.

The interest in 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine stems from its potential biological activities and therapeutic applications. Recent studies have explored its pharmacological properties, including its interactions with various biological targets and its effects on cellular processes. One of the key areas of research has been its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS).

In the context of CNS disorders, 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine has shown promise in preclinical studies for its potential to modulate serotonin and dopamine receptors. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The compound's ability to interact with these receptors suggests potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Beyond its CNS activities, 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have demonstrated that 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the development of anti-inflammatory drugs.

The synthetic route to produce 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine has been well-documented in the literature. One common method involves the reaction of 3-methylindole with formamide under specific conditions to form the desired product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in industrial settings.

In terms of safety and toxicity profiles, initial studies have indicated that 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Preclinical toxicology studies are ongoing to ensure that the compound meets safety standards before advancing to clinical trials.

The pharmacokinetic properties of 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine have also been studied to optimize its therapeutic potential. Research has shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it can be administered orally as a potential therapeutic agent.

In conclusion, 1-Methyl-3,4-dihydropyrrolo[1,2-a]pyrazine (CAS No. 64608-66-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in various disease areas.

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